N-(3-Chloro-4-cyano-phenyl)-methanesulfonamide, 95%

• IUPAC Name: N-(3-chloro-4-cyanophenyl)methanesulfonamide
• InChI: InChI=1S/C8H7ClN2O2S/c1-14(12,13)11-7-3-2-6(5-10)8(9)4-7/h2-4,11H,1H3
• InChI Key: SFGGYLRBEPTSDS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC(=C(C=C1)C#N)Cl
• Molecular Formula: C8H7ClN2O2S
• Molecular Weight: 230.67 g/mol

Description

N-(3-Chloro-4-cyano-phenyl)-methanesulfonamide (95%) is an organic compound containing a sulfonamide group, a chloro-cyano-phenyl group, and a methanesulfonamide group. It is a white solid with a melting point of 175-176°C and a boiling point of 185-186°C. It is soluble in water and alcohols, and is insoluble in ethers. It is used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as an inhibitor of enzymes.

Scientific Research Applications

N-(3-Chloro-4-cyano-phenyl)-methanesulfonamide (95%) has a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as an inhibitor of enzymes. It is also used in the synthesis of a variety of organic compounds, including amino acids, peptides, and nucleosides.

Mechanism of Action

N-(3-Chloro-4-cyano-phenyl)-methanesulfonamide (95%) acts as an inhibitor of enzymes by binding to the active site of the enzyme and blocking its activity. It also acts as a catalyst in biochemical reactions by facilitating the formation of new bonds between molecules.
Biochemical and Physiological Effects
N-(3-Chloro-4-cyano-phenyl)-methanesulfonamide (95%) has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including proteases, phosphatases, and kinases. It has also been shown to inhibit the activity of several proteins, including those involved in the regulation of cell growth and survival.

Advantages and Limitations for Lab Experiments

N-(3-Chloro-4-cyano-phenyl)-methanesulfonamide (95%) is a useful reagent for laboratory experiments due to its high purity and solubility in water and alcohols. It is also relatively stable, making it suitable for long-term storage. However, it is toxic and should be handled with care.

Future Directions

The use of N-(3-Chloro-4-cyano-phenyl)-methanesulfonamide (95%) in scientific research has a variety of potential future directions. It could be used to study the mechanism of action of enzymes, to synthesize more complex organic compounds, and to develop novel inhibitors of enzymes. It could also be used to study the biochemical and physiological effects of the compound on cells and organisms. Additionally, it could be used to develop new catalysts for biochemical reactions, as well as new methods for synthesizing organic compounds.

Synthesis routes and methods

Procedure details

To a stirred solution of 4-amino-2-chlorobenzonitrile (5.02 g, 32.9 mmol) in dichloromethane (80 mL) was added N,N-diisopropylethylamine (17.0 mL, 97.8 mmol) and methanesulfonyl chloride (3.0 mL, 38.8 mmol) at −78° C. The reaction was then allowed to warm to room temperature slowly. After stirring at room temperature for 12 h, the reaction was quenched with 1 N hydrochloric acid. The organic phase was concentrated in vacuo and the residue was purified by flash chromatography (silica gel, 50:50 hexanes/ethyl acetate) to give the desired product.